Cas no 465-65-6 (Naloxone)

Naloxone is a morphine receptor antagonist, which is ineffective by oral administration and takes effect quickly by injection. It is mainly used for opioid overdose poisoning or the diagnosis of opioid addiction. It is also used for relieving respiratory depression and awakening after morphine compound anesthesia

Naloxone structure

Product Name:Naloxone

CAS No:465-65-6

Molecular Formula:C₁₉H₂₁NO₄

Molecular Weight:327.37

MDL:MFCD00242634

CID:37599

PubChem ID:5284596

Naloxone Properties

Names and Identifiers

- Naloxone
- (5alpha)-3,14-Dihydroxy-17-prop-2-en-1-yl-4,5-epoxymorphinan-6-one
- (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
- Naloxone solution
- (5α)-4,5-Epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-one
- [14C]-Naloxone
- [3H]-Naloxone
- EN 1530 base
- l-Naloxone
- n-Allylnoroxymorphone
- Nalone
- Naloxona
- Naloxonum
- Narcan
- Narcanti
- Narcon
- Naloxone, (controlled)
- Naloxonum (Latin)
- RAM-301
- Q282902
- HY-17417A
- N-Allyl-noroxymorphone
- BIDD:GT0110
- (4R,4aS,7aR,12bS)-3-allyl-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- EINECS 207-365-7
- DTXCID703349
- 17-Allyl-3,14-dihydroxy-4,5-alpha-epoxymorphinan-6-one
- Morphinan-6-one, 4,5alpha-epoxy-3,14-dihydroxy-17-(2-propenyl)-
- PDSP2_001520
- BRN 1089071
- NALOXONE [INN]
- CS-0012343
- NALOXONE [VANDF]
- SCHEMBL34284
- (5alpha)-4,5-Epoxy-3,14-dihydroxy-17-(2-propenyl)morphinan-6-one
- NALOXONE [MI]
- (5alpha)-4,5-Epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-one
- BSPBio_000122
- BDBM579486
- MLS000069540
- Prestwick3_000111
- GTPL1676
- l-N-Allyl-7,8-dihydro-14-hydroxynormorphinone
- Prestwick1_000111
- 1-N-Allyl-14-hydroxynordihydromorphinone
- DBL Naloxone (TN)
- SMR000058766
- DB01183
- UZHSEJADLWPNLE-GRGSLBFTSA-N
- A06AH04
- (-)-N-allyl-14-hydroxynordihydroxymorphinan-6-one
- BRD-K67511046-003-03-7
- 12-Allyl-7,7a,8,9-tetrahydro-3,7a-dihydroxy-4aH-8,9c-iminoethanophenanthro[4,5-bcd]furan-5(6H)-one
- BDBM50000788
- US11484525, Compound Naloxone
- Prestwick0_000111
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one (naloxone)
- naloxoni hydrochloridum
- 17-Allyl-4,5alpha-epoxy-3,14-dihydroxymorphinan-6-one
- NALOXONE [EMA EPAR]
- 17-ALLYL-4,5A-EPOXY-3,14-DIHYDROXYMORPHINAN-6-ONE
- 36B82AMQ7N
- Tox21_112006_1
- BPBio1_000136
- 2-(([2-(ETHYLTHIO)-3-PYRIDYL]CARBONYL)AMINO)-4-(METHYLTHIO)BUTANOICACID
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one(Naxolone)
- DTXSID8023349
- Morphinan-6-one, 17-allyl-4,5alpha-epoxy-3,14-dihydroxy- (8CI)
- Prestwick2_000111
- Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5alpha)-
- (-)-Naloxone
- NCGC00274058-01
- (naloxone) 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- 4aH-8,5-bcd]furan-5(6H)-one, N-allyl-7,7a,8,9-tetrahydro-3,7a-dihydroxy-
- 12-Allyl-7,7a,8,9-tetrahydro-3,7a-dihydroxy-4aH-8,9c-iminoethanophenanthro(4,5-bcd)furanone
- NALOXONE [WHO-DD]
- NALOXONE [USP-RS]
- V03AB15
- 4683B
- 4-allyl-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- NIOSH/QD2135000
- CHEBI:7459
- EN300-19748912
- Morphinan-6-one, 4,5-alpha-epoxy-3,14-dihydroxy-17-(2-propenyl)-
- NS00002914
- Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5.alpha.)-
- NCGC00024674-03
- Kloxxado (naloxone hydrochloride nasal spray)
- NSC-70413
- NSC70413
- QD21350000
- NALOXONE [HSDB]
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one( Naloxone)
- 17-allyl-3,14-dihydroxy-4,5alpha-epoxymorphinan-6-one
- C07252
- Naloxona [INN-Spanish]
- Normorphinone, N-allyl-7,8-dihydro-14-hydroxy-, (-)-
- (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
- 17-Allyl-4,5-alpha-epoxy-3,14-dihydroxymorphinan-6-one
- 4-allyl-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one(naloxone)C2H2O4
- Nyxoid
- BDBM54795
- Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5alpha)- (9CI)
- Naloxonum [INN-Latin]
- UNII-36B82AMQ7N
- HMS2090F20
- Naloxone [INN:BAN]
- N-Allyl-4,5alpha-epoxy-3,14-dihydroxy-6-morphinanon
- (naloxone)4-allyl-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- Normorphinone, N-allyl-dihydro-14-hydroxy-
- AKOS016009988
- l-N-Allyl-14-hydroxynordihydromorphinone
- (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- Naloxonum (INN-Latin)
- 1-N-Allyl-7,8-dihydro-14-hydroxynormorphinone
- Tox21_112006
- 465-65-6
- Naloxone (INN)
- (4R,4aS,7aR,12bS)-4a,9-bis(oxidanyl)-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- Morphinan-6-one,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, (5.alpha.)-
- NCGC00162267-02
- NALOXONE [ORANGE BOOK]
- (naloxone)4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- NALOXONE (USP-RS)
- CAS-465-65-6
- NSC 70413
- MORPHINAN-6-ONE, 4,5-EPOXY-3,14-DIHYDROXY-17-(2-PROPENYL)-
- NLX
- Morphinan-6-one,5.alpha.-epoxy-3,14-dihydroxy-17-(2-propenyl)-
- BRD-K67511046-001-02-3
- NCGC00024674-02
- SMP1_000205
- Morphinan-6-one, 17-allyl-4,5alpha-epoxy-3,14-dihydroxy-
- Naloxone Nasal Spray
- (-)-N-ALLYL-14-HYDROXYNORDIHYDROMORPHINONE
- CHEMBL80
- Morphinan-6-one, 17-allyl-3,14-dihydroxy-4,5-alpha-epoxy-
- GTPL1638
- cid_5464092
- Normorphinone, 7,8-dihydro-N-allyl-14-hydroxy-
- SPBio_002061
- D08249
- (1S,5R,13R,17S)-10,17-dihydroxy-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-trien-14-one
- HSDB 3279
- Naloxona (INN-Spanish)
- 4-allyl-10,17-dihydroxy-(1S,5R,13R,17S)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10-trien-14-one
- Morphinan-6-one,5.alpha.-epoxy-3,14-dihydroxy-
- [17-(2,3-3H-2-propenyl)]-4, 5a -epoxy-3,14-dihydroxymorphinan-6-one
- 7,8-Dihydro-N-allyl-14-hydroxynormorphinone
- [3H]naloxone
- DBL Naloxone
- MLS000736771
- Nalossone
- 3,14-dihydroxy-17-(prop-2-en-1-yl)-4,5alpha-epoxymorphinan-6-one
- [N-allyl-2,3-3H]naloxone
- Nalossone [DCIT]
- DA-65917
- BRD-K67511046-003-15-1
- BRD-K67511046-003-14-4
- BRD-K67511046-003-16-9
- NCGC00024674-14
- +Expand
- MDL： MFCD00242634
- InChIKey： UZHSEJADLWPNLE-GRGSLBFTSA-N
- Inchi： InChI=1S/C19H21NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-/m1/s1
- SMILES： C=CCN1CC[C@@]23C4=C5C=CC(=C4O[C@H]3C(=O)CC[C@]2([C@H]1C5)O)O

Computed Properties

Exact Mass: 327.147058g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 327.147058g/mol
Monoisotopic Mass: 327.147058g/mol
Topological Polar Surface Area: 70Å²
Heavy Atom Count: 24
Complexity: 594
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 70
Isotope Atom Count: 0
Tautomer Count: 6
XLogP4: 2.1
Surface Charge: 0

Experimental Properties

Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
Dissociation Constants: pKa1 = 7.84 (amine); pKa2 = 10.07 (phenol); pKa3 = 13.58 (hydroxy) (est)
LogP: 1.23930
PSA: 70.00000
Refractive Index: 1.5000 (estimate)
Boiling Point: 465.27°C (rough estimate)
Melting Point: 184° (Lewenstein), 177-178° (Sankyo Co.)
Flash Point: 276.1ºC
Color/Form: White to slightly off white powder
Stability/Shelf Life: Not particularly hygroscopic; can oxidize; relatively stable in heat hydrochloride
Specific Rotation: D20 -194.5° (c = 0.93 in CHCl3)
Density: 1.2223 (rough estimate)

Naloxone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Biosynth	FN61467-1 mg	Naloxone	465-65-6		1mg	$57.75
Enamine	EN300-19748912-0.05g		465-65-6		0.05g	$636.0	2023-09-16
Key Organics Ltd	KS-5379-1MG	Naloxone Hydrochloride	465-65-6	>97%	1mg	£36.00	2023-09-07
TRC	N284995-1mg	Naloxone	465-65-6		1mg	$ 68.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-477809-200 mg	Naloxone,	465-65-6		200mg	￥2,256.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	N-004-1ML	Naloxone	465-65-6		1ml	¥461.21	2023-05-01

Naloxone Suppliers

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Shanghai Acmec Biochemical Co.,Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:465-65-6)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

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